Cas no 2109226-54-0 (3-methyl-3-methylsulfonyl-but-1-yne)

• Product Name: 3-methyl-3-methylsulfonyl-but-1-yne
• CAS No: 2109226-54-0
• MF: C₆H₁₀O₂S
• MW: 146.207400798798
• MDL: MFCD32840678
• CID: 4730028
• PubChem ID: 14241469
• Update Time: 2024-11-07

3-methyl-3-methylsulfonyl-but-1-yne Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-(methylsulfonyl)but-1-yne
• 3-methyl-3-methylsulfonylbut-1-yne
• 3-methanesulfonyl-3-methylbut-1-yne
• AT19835
• 3-methyl-3-methylsulfonyl-but-1-yne
• PB48874
• MFCD32840678
• CS-0147011
• SCHEMBL14351697
• AKOS040766062
• PS-16614
• 2109226-54-0
• Z3685973272
• 3-Methyl-3-(methylsulfonyl)-1-butyne
• EN300-27183154

• MDL： MFCD32840678
• Inchi： 1S/C6H10O2S/c1-5-6(2,3)9(4,7)8/h1H,2-4H3
• InChI Key： TVWUIROEZGTISF-UHFFFAOYSA-N
• SMILES： S(C)(C(C#C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 146.04015073g/mol
• Monoisotopic Mass: 146.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones